2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C22H21N3O5/c1-28-17-5-2-15(3-6-17)10-11-23-21(26)13-25-22(27)9-7-18(24-25)16-4-8-19-20(12-16)30-14-29-19/h2-9,12H,10-11,13-14H2,1H3,(H,23,26)
• InChI Key: YNRCNLSSNVBFLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CN2C(=O)C=CC(=N2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C22H21N3O5 and its molecular weight is 407.426. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-HIV Agent Development

A study by Mizuhara et al. (2012) investigated the structure-activity relationships of derivatives containing a benzo[d][1,3]dioxol-5-yl group for developing potent anti-HIV agents. They found that certain derivatives showed improved anti-HIV activity, highlighting the potential use of this compound in the development of new antiretroviral drugs (Mizuhara et al., 2012).

Antioxidant Activity

Kadhum et al. (2011) explored the antioxidant activity of new coumarin derivatives, including compounds with a benzo[d][1,3]dioxol-5-yl group. They compared these compounds' antioxidant capacities with ascorbic acid, suggesting its potential in antioxidant applications (Kadhum et al., 2011).

Anti-inflammatory and Antioxidant Compounds

Koppireddi et al. (2013) synthesized novel acetamide derivatives and evaluated them for anti-inflammatory and antioxidant activity. Their research showed that some derivatives, including those with a benzo[d][1,3]dioxol-5-yl group, exhibited both anti-inflammatory and antioxidant activities (Koppireddi et al., 2013).

Cardiovascular Therapeutic Activities

Research by Yoon et al. (1998) focused on a benzopyran-based compound related to "2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-methoxyphenethyl)acetamide," exploring its potential as a potassium-channel opener with cardiovascular therapeutic activities (Yoon et al., 1998).

Antimicrobial and Antioxidant Agents

Naraboli and Biradar (2017) synthesized benzodiazepines bearing benzo[d][1,3]dioxol-5-yl and other moieties, showing potent antimicrobial activity and good antioxidant activity. This indicates potential applications in antimicrobial and antioxidant therapies (Naraboli & Biradar, 2017).

Antinociceptive Activity

Doğruer et al. (2000) synthesized derivatives of 3(2H)‐pyridazinone, including compounds related to the one , and investigated their antinociceptive activity. They found that many of these compounds were more potent than aspirin, suggesting their use in pain management (Doğruer et al., 2000).

Antimalarial Sulfonamides as COVID-19 Drug

Fahim and Ismael (2021) investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives, including those related to the compound , for antimalarial activity and their potential application as COVID-19 drugs. They found significant activity against various strains, indicating a possible role in treating COVID-19 (Fahim & Ismael, 2021).